Cas no 2228719-45-5 (methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate
• CAS No: 2228719-45-5
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5965725
• PubChem ID: 165665824
• Update Time: 2025-10-24

methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate
• EN300-1993774
• 2228719-45-5

• Inchi： 1S/C10H10ClNO3/c1-6-3-7(5-12-10(6)11)8(13)4-9(14)15-2/h3,5H,4H2,1-2H3
• InChI Key： XZWDJUYQRQAELD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.3Ų

Additional information on methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate (CAS No. 2228719-45-5)

Methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate (CAS No. 2228719-45-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a chloro and methyl substituent on the pyridine ring, contributes to its reactivity and potential applications in drug discovery and crop protection formulations.

In recent years, the demand for high-purity chemical intermediates like methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate has surged, driven by advancements in precision synthesis and green chemistry methodologies. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics and sustainable agrochemicals. The compound's CAS No. 2228719-45-5 is frequently searched in scientific databases, reflecting its growing importance in industrial and academic laboratories.

The synthesis of methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate typically involves multi-step organic reactions, including esterification and cross-coupling processes. Its 6-chloro-5-methylpyridin-3-yl moiety enhances its stability and selectivity in subsequent chemical transformations, making it valuable for constructing complex molecular architectures. This attribute aligns with current trends in fragment-based drug design, where researchers seek modular components to accelerate lead compound optimization.

From an environmental perspective, the compound's potential applications in biodegradable pesticides have sparked interest among agrochemical innovators. Its structural features may contribute to target-specific activity while minimizing ecological impact—a critical consideration in modern integrated pest management systems. Analytical studies using HPLC and mass spectrometry confirm its high purity, meeting stringent requirements for GMP-compliant production in pharmaceutical contexts.

Ongoing research explores the derivative potential of CAS No. 2228719-45-5 in catalytic asymmetric synthesis, particularly for chiral molecule construction. The compound's β-keto ester functionality enables diverse reactions, including Michael additions and cyclocondensations, which are fundamental to producing optically active pharmaceuticals. This versatility addresses the pharmaceutical industry's need for enantioselective synthesis routes, a hot topic in medicinal chemistry forums.

Quality control protocols for methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate emphasize spectroscopic characterization (NMR, IR) and chromatographic purity assessments. These rigorous standards ensure batch-to-batch consistency for researchers investigating its structure-activity relationships in biological systems. The compound's thermal stability profile, verified by differential scanning calorimetry, further supports its utility in high-temperature reactions common in process chemistry.

Emerging studies suggest potential applications of this compound in material science, particularly as a precursor for functionalized polymers with tailored electronic properties. Its electron-withdrawing pyridine component may contribute to developing organic semiconductors—an area gaining traction in flexible electronics research. This interdisciplinary potential makes CAS No. 2228719-45-5 a subject of cross-industry collaboration.

Regulatory-compliant documentation for methyl 3-(6-chloro-5-methylpyridin-3-yl)-3-oxopropanoate includes comprehensive SDS (Safety Data Sheets) and COA (Certificates of Analysis), addressing the compound's handling and storage requirements. These resources are vital for laboratories adhering to ISO 9001 and REACH standards, reflecting the chemical industry's commitment to responsible sourcing and transparent supply chains.

The compound's nomenclature follows IUPAC naming conventions, with systematic references to its 3-oxopropanoate ester group and 6-chloro-5-methylpyridin-3-yl substituent. This precise terminology facilitates accurate database indexing across chemical inventory systems and patent literature, supporting intellectual property protection for derivative inventions.

Future research directions for CAS No. 2228719-45-5 may explore its utility in continuous flow chemistry setups, which enhance reaction efficiency and scalability. Such investigations align with the pharmaceutical industry's shift toward process intensification and waste reduction—key themes in green chemistry initiatives. The compound's balanced lipophilicity, calculated using QSAR models, also suggests promise for bioavailability optimization in drug development pipelines.